Cas no 1513206-49-9 (5-bromo-2-{hydroxy(methyl)aminomethyl}phenol)

• Product Name: 5-bromo-2-{hydroxy(methyl)aminomethyl}phenol
• CAS No: 1513206-49-9
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 5972308
• PubChem ID: 96805823
• Update Time: 2025-08-05

5-bromo-2-{hydroxy(methyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-{hydroxy(methyl)aminomethyl}phenol
• 1513206-49-9
• 5-bromo-2-{[hydroxy(methyl)amino]methyl}phenol
• EN300-1906178

• Inchi： 1S/C8H10BrNO2/c1-10(12)5-6-2-3-7(9)4-8(6)11/h2-4,11-12H,5H2,1H3
• InChI Key： OQYSPCBBOCDSAV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)CN(C)O

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.7Ų

Additional information on 5-bromo-2-{hydroxy(methyl)aminomethyl}phenol

Professional Introduction to Compound with CAS No. 1513206-49-9 and Product Name: 5-bromo-2-{hydroxy(methyl)aminomethyl}phenol

The compound with the CAS number 1513206-49-9 and the product name 5-bromo-2-{hydroxy(methyl)aminomethyl}phenol represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and molecular studies. The presence of both bromine and hydroxymethylamine functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the context of medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient preparation of 5-bromo-2-{hydroxy(methyl)aminomethyl}phenol, allowing researchers to explore its reactivity and utility in various chemical transformations. The compound's ability to participate in nucleophilic substitution reactions, coupled with its stability under controlled conditions, makes it a valuable building block for designing novel pharmacophores. In particular, the hydroxymethylamine moiety provides a site for further functionalization, enabling the creation of derivatives with tailored biological activities.

In the realm of pharmaceutical research, 5-bromo-2-{hydroxy(methyl)aminomethyl}phenol has been investigated for its potential role in modulating biological pathways. Studies have suggested that this compound may exhibit properties relevant to anti-inflammatory and antioxidant mechanisms, although further research is necessary to fully elucidate its pharmacological profile. The bromine substituent, in particular, is known to enhance binding affinity in certain drug interactions, making it a strategic choice for medicinal chemists aiming to develop targeted therapies.

The synthesis of 5-bromo-2-{hydroxy(methyl)aminomethyl}phenol involves multi-step organic reactions that highlight the compound's synthetic versatility. Researchers have employed various techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, to achieve high yields and purity. These synthetic strategies not only demonstrate the compound's adaptability but also contribute to the broader toolkit available for medicinal chemists working on complex molecular architectures.

From a computational chemistry perspective, the structural properties of 5-bromo-2-{hydroxy(methyl)aminomethyl}phenol have been modeled to predict its interactions with biological targets. Molecular docking studies have revealed potential binding sites on enzymes and receptors that could be exploited for therapeutic intervention. These computational insights complement experimental approaches by providing a rational framework for designing derivatives with enhanced efficacy and reduced side effects.

The role of 5-bromo-2-{hydroxy(methyl)aminomethyl}phenol in drug discovery is further underscored by its incorporation into libraries of compounds screened for biological activity. High-throughput screening (HTS) campaigns have identified derivatives of this scaffold that show promise in preclinical models. Such findings highlight the importance of exploring structurally diverse compounds like 5-bromo-2-{hydroxy(methyl)aminomethyl}phenol as starting points for developing new treatments.

Future directions in the study of 5-bromo-2-{hydroxy(methyl)aminomethyl}phenol may include exploring its role in emerging therapeutic areas such as oncology and neurodegenerative diseases. The compound's unique structural features offer opportunities for designing molecules that interact selectively with disease-related pathways. Additionally, green chemistry principles may be applied to optimize synthetic routes, reducing environmental impact while maintaining high yields and purity.

In conclusion, 5-bromo-2-{hydroxy(methyl)aminomethyl}phenol (CAS No. 1513206-49-9) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its structural versatility, reactivity, and potential biological applications make it a valuable asset in the quest for novel therapeutics. As synthetic methodologies continue to evolve, so too will our ability to harness the full potential of this compound and its derivatives.